Cas no 29218-07-3 (4-Deoxy-4-fluoro-D-glucose)

• Product Name: 4-Deoxy-4-fluoro-D-glucose
• CAS No: 29218-07-3
• MF: C₆H₁₁FO₅
• MW: 182.146946191788
• MDL: MFCD00069169
• CID: 53447
• PubChem ID: 3081460
• Update Time: 2025-05-25

4-Deoxy-4-fluoro-D-glucose Chemical and Physical Properties

Names and Identifiers

• 4-Deoxy-4-fluoro-D-glucose
• 4-FLUORO-4-DEOXY-D-GLUCOPYRANOSE
• AKOS006273280
• 4-fluoro-2,3,5,6-tetrahydroxy-hexanal
• SCHEMBL2909475
• 29218-07-3
• D-Glucose, 4-deoxy-4-fluoro-
• 4-Deoxy-4-fluorohexose
• (2R,3R,4R,5R)-4-fluoro-2,3,5,6-tetrahydroxyhexanal
• A819821
• W-202217
• 4-Deoxy-4-fluoroglucose
• DTXSID50951816
• (2R, 3R, 4R, 5R)-4-fluoro-2, 3, 5, 6-tetrahydroxyhexanal
• A-D-GLUCOPYRANOSE,4-DEOXY-4-FLUORO-
• DB-349233

• MDL： MFCD00069169
• Inchi： 1S/C6H11FO5/c7-5(3(10)1-8)6(12)4(11)2-9/h2-6,8,10-12H,1H2/t3-,4+,5-,6-/m1/s1
• InChI Key： GCEGLMFBNPWYQO-JGWLITMVSA-N
• SMILES： F[C@H]([C@@H](CO)O)[C@@H]([C@H](C=O)O)O

Computed Properties

• Exact Mass: 182.05900
• Monoisotopic Mass: 182.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.2A^2
• XLogP3: -2.4

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 189-190°C
• Boiling Point: 370.1±42.0 °C at 760 mmHg
• Flash Point: 170.1±24.4 °C
• Refractive Index: 1.535
• PSA: 90.15000
• LogP: -2.24420
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

4-Deoxy-4-fluoro-D-glucose Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22
• Safety Instruction： S22; S24/25
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on 4-Deoxy-4-fluoro-D-glucose

4-Deoxy-4-fluoro-D-glucose (CAS No. 29218-07-3): A Comprehensive Overview

4-Deoxy-4-fluoro-D-glucose, also known as F-Glc or fluorinated glucose analog, is a synthetic derivative of D-glucose with a unique chemical structure that replaces the hydroxyl group at the 4-position with a fluorine atom. This modification imparts distinctive chemical and biological properties to the compound, making it a valuable tool in various fields of research and application. The CAS registry number for this compound is CAS No. 29218-07-3, which is widely recognized in scientific literature and regulatory documents.

The synthesis of 4-deoxy-4-fluoro-D-glucose involves advanced organic chemistry techniques, often utilizing nucleophilic substitution reactions or enzymatic transformations. The replacement of the hydroxyl group with fluorine not only alters the compound's physical properties but also significantly impacts its biological activity. This fluorinated glucose analog has been extensively studied for its potential applications in drug discovery, imaging agents, and as a building block for complex carbohydrate structures.

Recent studies have highlighted the role of fluorinated glucose analogs in cancer research, particularly in the development of targeted therapies. The unique metabolic profile of 4-deoxy-4-fluoro-D-glucose allows it to be selectively utilized by cancer cells, making it a promising candidate for diagnostic imaging and therapeutic interventions. For instance, researchers have explored its use as a substrate for positron emission tomography (PET) imaging agents, where its uptake by glucose-hungry tumors can provide valuable insights into disease progression and treatment response.

In addition to its biomedical applications, 4-deoxy-4-fluoro-D-glucose has gained attention in the field of glycobiology for its role in understanding carbohydrate-protein interactions. The fluorine substitution introduces steric and electronic effects that can modulate binding affinities with lectins and other glycan-binding proteins. This property has been leveraged in the development of novel tools for studying glycomics and glycosylation processes, which are critical for understanding various physiological and pathological states.

The chemical stability and solubility of CAS No. 29218-07-3 make it an ideal candidate for large-scale synthesis and formulation into pharmaceutical products. Its ability to withstand harsh reaction conditions while retaining its bioactivity has facilitated its use in diverse experimental setups, from in vitro assays to preclinical animal models. Furthermore, the compound's compatibility with modern analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has enabled detailed structural elucidation and quality control during manufacturing processes.

From a regulatory perspective, 4-deoxy-4-fluoro-D-glucose is classified as a research chemical with potential therapeutic applications. Its development aligns with current trends in personalized medicine, where tailored treatments based on individual genetic and metabolic profiles are becoming increasingly prevalent. As such, ongoing research into this compound continues to explore its efficacy and safety profiles across various disease models, paving the way for future clinical trials.

In conclusion, CAS No. 29218-07-3, or 4-deoxy-4-fluoro-D-glucose, represents a significant advancement in carbohydrate chemistry with broad implications for biomedicine and beyond. Its unique properties, combined with cutting-edge research methodologies, position it as a key player in the development of innovative diagnostic tools and therapeutic agents. As scientific understanding of this compound deepens, it holds immense potential to contribute to advancements in healthcare and related disciplines.